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Compound of Interest

Compound Name: Napitane

Cat. No.: B1676947

Disclaimer: The initial request specified "Napitane.”" However, search results predominantly
yielded information for "Naphthalene.” This guide pertains to Naphthalene, a volatile, white
crystalline solid with a distinct coal-tar odor. It is crucial to verify the chemical identity before
iImplementing these safety protocols.

This document provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with Naphthalene.
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing exposure
risks.

Quantitative Safety Data

A summary of key quantitative data for Naphthalene is presented below for easy reference and

comparison.
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Property Value Citations
Chemical Formula C10H8 [1]
Molecular Weight 128.19 g/mol [2]
Appearance White crystalline solid [11[3]
Odor Aromatic, coal-tar odor [11[3]
Boiling Point 218°C (424.4°F) [2]
Melting Point 80.2°C (176.4°F) [2]
Flash Point 79°C (174.2°F) (Open Cup) [2]
Flammability Flammable solid [2][4]
Lower Explosive Limit (LEL) 0.9% [2][4]
Upper Explosive Limit (UEL) 5.9% [2][4]
Vapor Density 4.4 (Air=1) [2]
Specific Gravity 1.162 (Water = 1) [2]
Water Solubility Low, 31 mg/L at 25°C [1]
OSHA PEL (8-hr TWA) 10 ppm [4]

Operational Plan for Handling Naphthalene

A systematic approach to handling Naphthalene is essential to minimize risks. The following
step-by-step procedures should be strictly followed.

1. Pre-Handling Preparations:

» Risk Assessment: Conduct a thorough risk assessment for the specific experiment,
considering the quantity of Naphthalene to be used and the procedures involved.

» Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood.[5][6] Safety showers and eye wash stations must be readily accessible.

[6]
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Personal Protective Equipment (PPE): All personnel must wear the following PPE:

o

Respiratory Protection: A government-approved respirator is required.[6] For airborne
concentrations, a filter respirator for organic gases and vapors is necessary.[7]

o

Hand Protection: Compatible chemical-resistant gloves.[6]

[¢]

Eye Protection: Chemical safety goggles.[6]

o

Protective Clothing: A lab coat or other protective clothing is required.[7]

. Handling Procedures:

Grounding: Ground all equipment containing Naphthalene to prevent static discharge.[2][5]

Ignition Sources: Keep Naphthalene away from heat, sparks, and open flames.[5][6] Use
non-sparking tools.[6]

Dispensing: When dispensing, avoid creating dust.[5] If appropriate, moisten the substance
first to prevent dusting.[7]

Personal Hygiene: Do not eat, drink, or smoke in areas where Naphthalene is handled or
stored.[5][7] Wash hands thoroughly after handling.[5]

. Storage:

Container: Keep the container tightly closed and properly labeled.[6]

Location: Store in a cool, dry, and well-ventilated place.[5][6]

Incompatibilities: Store separately from strong oxidizers, food, and feedstuffs.[7]

. Disposal Plan:

Waste Collection: Sweep spilled substance into covered containers.[7] Place in appropriate
containers for disposal.[5]
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e Environmental Protection: Do not allow Naphthalene to enter the environment.[7] Prevent
entry into sewers, basements, or confined areas.[2]

o Disposal Method: Dispose of contents and container to an approved waste disposal plant
according to local regulations.[7][8]

Contingency Plan for Accidental Exposure
Immediate action is critical in the event of accidental exposure to Naphthalene.
e Inhalation:

o Symptoms: Headache, weakness, sweating, nausea, and vomiting.[7]

o Action: Move the affected person to fresh air.[7] If not breathing, give artificial respiration.
[6] Seek immediate medical attention.[2][7]

» Skin Contact:
o Symptoms: Irritation and potential burns.[4]

o Action: Remove contaminated clothing immediately.[7] Wash the affected area with plenty
of soap and water.[5] If irritation persists, seek medical attention.[2]

e Eye Contact:
o Symptoms: Redness and irritation.[7]

o Action: Rinse cautiously with water for several minutes.[5] Remove contact lenses if
present and easy to do.[5] Continue rinsing.[5] If eye irritation persists, get medical
advice/attention.[8]

 Ingestion:

o Symptoms: Abdominal pain, diarrhea, sweating, headache, fever, and dark-colored urine.

[7]
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o Action: Rinse mouth with water.[5] Do NOT induce vomiting.[7] Refer immediately for
medical attention.[7]

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling of Naphthalene,
from preparation to disposal.
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Caption: Workflow for the safe handling of Naphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Naphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-napitane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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